Cas no 136825-35-9 (Benzoic acid, 3-amino-5-(dimethylamino)-, methyl ester (9CI))

• Product Name: Benzoic acid, 3-amino-5-(dimethylamino)-, methyl ester (9CI)
• CAS No: 136825-35-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1023071
• PubChem ID: 45089327
• Update Time: 2025-04-20

Benzoic acid, 3-amino-5-(dimethylamino)-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-(dimethylamino)-, methyl ester (9CI)
• SCHEMBL17113062
• Methyl 3-amino-5-(dimethylamino)benzoate
• 136825-35-9
• DB-402185

• Inchi： 1S/C10H14N2O2/c1-12(2)9-5-7(10(13)14-3)4-8(11)6-9/h4-6H,11H2,1-3H3
• InChI Key： DEHWYUXXBUQMTH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CC(=C1)N(C)C)N)=O

Computed Properties

• Exact Mass: 194.10562
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6A^2

Experimental Properties

• PSA: 55.56